Cas no 886494-58-2 (1-[5-(2-AMINO-4-CHLORO-PHENYL)-FURAN-2-YL]-ETHANONE)

• Product Name: 1-[5-(2-AMINO-4-CHLORO-PHENYL)-FURAN-2-YL]-ETHANONE
• CAS No: 886494-58-2
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• CID: 5229273
• Update Time: 2026-03-07

1-[5-(2-AMINO-4-CHLORO-PHENYL)-FURAN-2-YL]-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-AMINO-4-CHLORO-PHENYL)-FURAN-2-YL]-ETHANONE
• Ethanone, 1-[5-(2-amino-4-chlorophenyl)-2-furanyl]-

• Inchi： 1S/C12H10ClNO2/c1-7(15)11-4-5-12(16-11)9-3-2-8(13)6-10(9)14/h2-6H,14H2,1H3
• InChI Key： ZPBJGFNEPUZZGK-UHFFFAOYSA-N
• SMILES： CC(C1OC(C2C=CC(Cl)=CC=2N)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[5-(2-AMINO-4-CHLORO-PHENYL)-FURAN-2-YL]-ETHANONE

Introduction to 1-[5-(2-AMINO-4-CHLORO-PHENYL)-FURAN-2-YL]-ETHANONE (CAS No. 886494-58-2)

1-[5-(2-AMINO-4-CHLORO-PHENYL)-FURAN-2-YL]-ETHANONE, identified by its Chemical Abstracts Service (CAS) number 886494-58-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a complex aromatic-furan structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and chloro substituents on the phenyl ring, coupled with the furan moiety, endows it with unique chemical properties that make it a valuable scaffold for further derivatization and exploration.

The compound’s structure is characterized by a ketone functional group at the 2-position of the furan ring, which is further connected to an ethyl chain. This arrangement creates a versatile platform for interactions with biological targets, making it a candidate for various pharmacological applications. The 5-(2-amino-4-chloro-phenyl)-furan portion of the molecule suggests potential roles in modulating enzyme activity or receptor binding, which are critical for drug discovery.

In recent years, there has been growing interest in heterocyclic compounds, particularly those incorporating furan derivatives, due to their broad spectrum of biological activities. Furan-based structures are known to exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 1-[5-(2-amino-4-chloro-phenyl)-furan-2-yl]-ethanone may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a precursor for more complex molecules. The ketone group can undergo various chemical transformations, including condensation reactions, oxidation, or reduction, allowing chemists to tailor its properties for specific applications. Additionally, the amino and chloro groups provide opportunities for further functionalization through reactions such as acylation, alkylation, or nucleophilic substitution.

The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening to identify promising candidates for drug development. Compounds like 1-[5-(2-amino-4-chloro-phenyl)-furan-2-yl]-ethanone are often screened for their ability to interact with biological targets in ways that could lead to therapeutic benefits. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes or receptors implicated in diseases such as cancer or neurodegeneration.

Recent advancements in synthetic chemistry have also made it possible to produce complex molecules like this one with higher efficiency and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the construction of intricate structures in fewer steps, reducing costs and improving yields. This progress has opened new avenues for exploring the therapeutic potential of compounds like 1-[5-(2-amino-4-chloro-phenyl)-furan-2-yl]-ethanone.

The role of furan derivatives in medicinal chemistry cannot be overstated. These compounds have shown promise in various therapeutic areas due to their ability to mimic natural products and interact with biological systems in meaningful ways. The specific arrangement of functional groups in 1-[5-(2-amino-4-chloro-phenyl)-furan-2-yl]-ethanone positions it as a key player in ongoing research efforts aimed at developing novel treatments.

In conclusion, 1-[5-(2-amino-4-chloro-phényl)-furan-2-yl]-ethanone (CAS No. 886494-58-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for further exploration. As synthetic methods continue to evolve and our understanding of biological systems deepens, compounds like this one are poised to play a crucial role in the development of next-generation therapeutics.